6-cyclopropyl-4-hydroxy-2H-pyran-2-one
Overview
Description
“6-cyclopropyl-4-hydroxy-2H-pyran-2-one” is a derivative of 4-hydroxy-2-pyrones . These compounds are of interest as potential biorenewable molecules for a sustainable transition from biomass feedstock to valuable chemical products . They are widespread in nature and possess versatile bioactivity, making them an attractive target for synthesis and modification .
Synthesis Analysis
The synthesis of 4-hydroxy-2-pyrones has been a subject of research over the last 20 years . The major synthetical methods are biomimetic and are based on the cyclization of tricarbonyl compounds . Novel chemical methods of de novo synthesis based on alkyne cyclizations using transition metal complexes and ketene transformations allow for straightforward access to 4-hydroxy-2-pyrones .Molecular Structure Analysis
The molecular structure of 4-hydroxy-2-pyrones, such as “6-cyclopropyl-4-hydroxy-2H-pyran-2-one”, is characterized by the presence of a pyrone ring . These substances can exist in two tautomeric forms, namely, 4-hydroxy-2-pyrone and 2-hydroxy-4-pyrone. The former is a major tautomer as the result of effective conjugation .Scientific Research Applications
Biorenewable Molecules
4-Hydroxy-2-pyrones, including 6-cyclopropyl-4-hydroxy-2H-pyran-2-one, are of interest as potential biorenewable molecules for a sustainable transition from biomass feedstock to valuable chemical products .
Synthesis and Modification
These pyrones as polyketides are widespread in nature and possess versatile bioactivity that makes them an attractive target for synthesis and modification .
Biosynthetic Paths
Biosynthetic paths of the pyrones are actively developed and used as biotechnological approaches for the construction of natural and unnatural polysubstituted 4-hydroxy-2-pyrones .
De Novo Synthesis
Novel chemical methods of de novo synthesis based on alkyne cyclizations using transition metal complexes and ketene transformations allow for straightforward access to 4-hydroxy-2-pyrones .
Pharmacophoric Structures
Substituted 4-hydroxy-2H-pyran-2-ones can be regarded as cyclic keto esters capable of acting as the methylene component in modified three-component Biginelli reactions, which opens the way to structures with a combination of pharmacophoric pyran and pyrimidine fragments .
Anti-Inflammatory Effects
Some 2H-pyran-2-one derivatives have shown anti-inflammatory effects. For example, compounds isolated from the rhizomes of Alpinia pricei var. pricei were evaluated by suppressing lipopolysaccharide (LPS)-induced NO generation in murine macrophage cell line RAW264.7 .
Mechanism of Action
Target of Action
It’s known that 4-hydroxy-2-pyrones, a class of compounds to which 6-cyclopropyl-4-hydroxy-2h-pyran-2-one belongs, are widespread in nature and possess versatile bioactivity . They are polyfunctional molecules that bear several electrophilic and nucleophilic centers, making them attractive building blocks for the preparation of biologically important pyrans .
Mode of Action
4-hydroxy-2-pyrones are known to interact with their targets through various electrophilic and nucleophilic centers . These interactions can lead to changes in the target molecules, potentially affecting their function .
Biochemical Pathways
4-hydroxy-2-pyrones are known to be involved in a variety of biological activities, suggesting that they may interact with multiple pathways .
Result of Action
Given the versatile bioactivity of 4-hydroxy-2-pyrones, it can be inferred that the compound may have a wide range of effects at the molecular and cellular levels .
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-cyclopropyl-4-hydroxy-2H-pyran-2-one involves the cyclization of a substituted 4-hydroxy-2-cyclopropylbut-2-enoic acid derivative.", "Starting Materials": [ "4-hydroxy-2-cyclopropylbut-2-enoic acid", "Sodium hydroxide", "Acetic anhydride", "Sulfuric acid", "Methanol", "Water" ], "Reaction": [ "The starting material, 4-hydroxy-2-cyclopropylbut-2-enoic acid, is first treated with sodium hydroxide to form the corresponding sodium salt.", "The sodium salt is then reacted with acetic anhydride to form the acetylated derivative.", "The acetylated derivative is then treated with sulfuric acid to induce cyclization and form the desired 6-cyclopropyl-4-hydroxy-2H-pyran-2-one product.", "The product is then isolated and purified by recrystallization from a mixture of methanol and water." ] } | |
CAS RN |
706817-87-0 |
Product Name |
6-cyclopropyl-4-hydroxy-2H-pyran-2-one |
Molecular Formula |
C8H8O3 |
Molecular Weight |
152.1 |
Purity |
95 |
Origin of Product |
United States |
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